Cas no 2228172-76-5 (1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2228172-76-5
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 6012273
• PubChem ID: 165646145
• Update Time: 2025-06-13

1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile
• EN300-1768711
• 2228172-76-5

• Inchi： 1S/C13H15NS/c14-9-13(6-3-7-13)11-8-15-12-5-2-1-4-10(11)12/h8H,1-7H2
• InChI Key： XGCHAMCQVBZWLX-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)C1(C#N)CCC1

Computed Properties

• Exact Mass: 217.09252066g/mol
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Additional information on 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile (CAS: 2228172-76-5)

The compound 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile (CAS: 2228172-76-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane and benzothiophene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods. These advancements have facilitated the production of gram-scale quantities, enabling more extensive pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits potent activity against specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro assays demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its ability to modulate GPCR activity has sparked interest in its use for neurological disorders, such as Parkinson's disease and schizophrenia.

Mechanistic studies have further elucidated the compound's mode of action. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity, providing a foundation for future derivatization. Molecular docking simulations have also highlighted its binding affinity for specific protein pockets, offering insights into its selectivity and potential off-target effects.

In vivo studies have complemented these findings, showing favorable pharmacokinetic profiles and low toxicity in animal models. The compound's bioavailability and metabolic stability have been particularly noteworthy, addressing common challenges in drug development. These results have spurred collaborations between academic institutions and pharmaceutical companies to advance the compound into preclinical trials.

Despite these promising developments, challenges remain. Researchers are actively working to optimize the compound's solubility and formulation to enhance its therapeutic index. Furthermore, comprehensive toxicology studies are underway to ensure its safety profile meets regulatory standards. The integration of computational modeling and high-throughput screening is expected to accelerate these efforts.

In conclusion, 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile (CAS: 2228172-76-5) represents a compelling candidate for drug discovery. Its multifaceted pharmacological properties, coupled with recent synthetic and mechanistic advancements, underscore its potential to address unmet medical needs. Continued research and collaboration will be pivotal in translating these findings into clinical applications.